Cas no 1383706-08-8 (1H-Indazole, 5-bromo-3-ethynyl-)

1H-Indazole, 5-bromo-3-ethynyl- structure
1383706-08-8 structure
Product Name:1H-Indazole, 5-bromo-3-ethynyl-
CAS No:1383706-08-8
MF:C9H5BrN2
MW:221.053400754929
CID:2124803
Update Time:2023-08-04

1H-Indazole, 5-bromo-3-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-ethynyl-1H-indazole
    • 1H-Indazole, 5-bromo-3-ethynyl-
    • Inchi: 1S/C9H5BrN2/c1-2-8-7-5-6(10)3-4-9(7)12-11-8/h1,3-5H,(H,11,12)
    • InChI Key: XFTYANKEHRFPNP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=C(C#C)NN=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Topological Polar Surface Area: 28.7
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